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Compound of Interest

Compound Name: 4-Bromothiophene-2-carboxamide

Cat. No.: B1338063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and disposal of 4-
Bromothiophene-2-carboxamide, a key intermediate in various pharmaceutical and chemical

syntheses. Adherence to these guidelines is crucial to ensure personnel safety and maintain

the integrity of the compound.

Compound Identification and Properties
Property Value Reference

Chemical Name
4-Bromothiophene-2-

carboxamide
ECHEMI

CAS Number 83933-17-9 ECHEMI

Molecular Formula C5H4BrNOS Thermo Fisher Scientific

Molecular Weight 206.06 g/mol Thermo Fisher Scientific

Appearance
White to Yellow to Orange

powder to crystal
TCI Chemicals

Storage Temperature -20°C Generic
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4-Bromothiophene-2-carboxamide is classified as a hazardous substance. The primary

hazards are skin and eye irritation. Inhalation of dust and direct contact should be strictly

avoided.

Hazard GHS Classification Precautionary Statement

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[1]

Personal Protective Equipment (PPE):

Appropriate PPE is mandatory when handling 4-Bromothiophene-2-carboxamide. This

includes:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[1]

Skin Protection: Wear fire/flame resistant and impervious clothing. Chemical-resistant gloves

(e.g., nitrile rubber) are essential.[1]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with an appropriate cartridge.[1]

Safe Handling and Experimental Protocol
All operations involving 4-Bromothiophene-2-carboxamide should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Experimental Workflow:
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Experimental Workflow for Handling 4-Bromothiophene-2-carboxamide

Preparation Phase Handling Phase Cleanup Phase Disposal Phase

Preparation

Handling and Use

Proceed with caution

Cleanup and Decontamination

After experiment completion

Waste Disposal

Segregate waste

Don appropriate PPE

Ensure fume hood is operational

Gather all necessary materials

Weigh compound in fume hood

Dissolve in appropriate solvent

Perform reaction under inert atmosphere if necessary

Decontaminate glassware

Clean work area

Solid Waste (contaminated PPE, etc.) Liquid Waste (reaction mixture, solvents)
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Spill Response Protocol

Spill Occurs

Evacuate immediate area

Don appropriate PPE

Contain the spill with absorbent material

Collect spilled material and absorbent

Decontaminate the spill area

Dispose of waste properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. echemi.com [echemi.com]

To cite this document: BenchChem. [Technical Guide: Safe Handling and Storage of 4-
Bromothiophene-2-carboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338063#safe-handling-and-storage-of-4-
bromothiophene-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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